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Abstract

This technical guide provides a comprehensive overview of the core physical properties of 2-(4-
Pentynyloxy)tetrahydro-2H-pyran, a key intermediate in the synthesis of various biologically
active molecules. This document includes a detailed summary of its physical and chemical
characteristics, standardized experimental protocols for property determination, and a
visualization of its role in synthetic pathways. The information is intended to support research
and development activities where this compound is utilized.

Core Physical and Chemical Properties

2-(4-Pentynyloxy)tetrahydro-2H-pyran (CAS No. 62992-46-5) is an organic compound
featuring a tetrahydro-2H-pyran ring substituted with a pentynyloxy group.[1] This structure
makes it a valuable building block in organic synthesis.[1] Its primary application of note is as a
reagent in the synthesis of (+)-Citrafungin A, an antifungal agent that acts as a
geranylgeranyltransferase (GGTase) inhibitor.[1][2]

Quantitative Data Summary
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The known physical properties of 2-(4-Pentynyloxy)tetrahydro-2H-pyran are summarized in

the table below for quick reference.

Property Value Source(s)
Molecular Formula C10H1602 [1112113114]
Molecular Weight 168.23 g/mol [11[2][3][5]
Boiling Point 40-45 °C at 0.03 mmHg [1][6]
Density 0.968 g/mL at 25 °C [1][6]
Refractive Index (n20/D) 1.4570 [1][6]
Melting Point 84-88 °C [1][6]
Flash Point 177 °C [1][6]
Vapor Pressure 0.048 mmHg at 25°C [1]
Appearance Colorless to pale yellow liquid; 1]
Neat
Solubility Data not readily available [1]
Storage Temperature 2-8°C [1][6]

Experimental Protocols for Property Determination

The following sections detail standardized laboratory methodologies for determining the key
physical properties of liquid compounds such as 2-(4-Pentynyloxy)tetrahydro-2H-pyran.

Boiling Point Determination (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[2] A common and efficient method for determining the boiling point of a small liquid
sample is the capillary tube method.

Apparatus:

o Thiele tube or similar heating bath (e.g., oil bath)
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Thermometer (-10 to 250°C range)

Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Stand and clamp

Procedure:

A small volume (a few milliliters) of the liquid sample, 2-(4-Pentynyloxy)tetrahydro-2H-
pyran, is placed into the small test tube.[6]

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube assembly is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The entire apparatus is immersed in a heating bath (Thiele tube). The top of the sample
should be below the level of the heating fluid.

The bath is heated gently. As the temperature rises, air trapped in the capillary tube will
slowly exit as bubbles.

Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the open end of the capillary tube.

The heat source is removed, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid is drawn back into the capillary
tube is recorded as the boiling point.[3]

Density Measurement

Density is the mass of a substance per unit volume (p = m/V).[7] For a liquid, this can be

determined gravimetrically using standard laboratory glassware.
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Apparatus:

« Analytical balance (accurate to £0.001 g)

e Graduated cylinder (e.g., 10 mL or 25 mL) or a more precise pycnometer
o Temperature control system (e.g., water bath) to maintain 25 °C
Procedure:

e Aclean, dry graduated cylinder or pycnometer is weighed on an analytical balance, and its
mass is recorded.[8]

e A specific volume of 2-(4-Pentynyloxy)tetrahydro-2H-pyran is carefully added to the
graduated cylinder. The volume is recorded by reading the bottom of the meniscus. If using a
pycnometer, it is filled to its calibrated volume.

e The cylinder or pycnometer containing the liquid is reweighed, and the new mass is
recorded.

e The mass of the liquid is calculated by subtracting the mass of the empty container from the
mass of the container with the liquid.

e The density is calculated by dividing the mass of the liquid by the measured volume.[7][9]
This procedure should be repeated to ensure accuracy.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property and is measured using a refractometer.[10][11]

Apparatus:
e Abbe refractometer or a digital refractometer
e Light source (typically a sodium D-line source, 589 nm)

o Pipette or dropper
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Cleaning solvent (e.g., acetone or ethanol) and soft lens tissue

Constant temperature bath set to 20 °C

Procedure:

Ensure the prism of the refractometer is clean and dry. Clean with a suitable solvent and soft
tissue if necessary.[5]

Calibrate the refractometer using a standard sample with a known refractive index (e.g.,
distilled water).

Using a clean pipette, place a few drops of 2-(4-Pentynyloxy)tetrahydro-2H-pyran onto the
surface of the lower prism.[5]

Close the prisms carefully to spread the liquid into a thin, uniform film.

Allow the sample to equilibrate to the standard temperature of 20 °C, controlled by the
circulating water bath.

Adjust the refractometer controls to bring the dividing line between the light and dark fields
into sharp focus within the crosshairs of the eyepiece.

Read the refractive index value from the instrument's scale.[12]

After the measurement, clean the prisms thoroughly.

Synthetic Pathway Visualization

2-(4-Pentynyloxy)tetrahydro-2H-pyran is a crucial intermediate. Its structure, containing a

terminal alkyne and a protected alcohol (as a tetrahydropyranyl ether), allows for its use in

complex molecular assembly. A primary example is its role in the synthesis of (+)-Citrafungin A,

a GGTase inhibitor with antifungal properties.[1][2]

The logical workflow for its application in a synthetic context can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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